Cas no 2223029-21-6 (6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester)

• Product Name: 6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester
• CAS No: 2223029-21-6
• MF: C₁₃H₁₉BClNO₃
• MW: 283.558862924576
• CID: 5164637
• Update Time: 2025-05-23

6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester
• 2-Chloro-3-ethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C13H19BClNO3/c1-6-17-10-7-9(8-16-11(10)15)14-18-12(2,3)13(4,5)19-14/h7-8H,6H2,1-5H3
• InChI Key： UNMUOFGKZJZHPL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1OCC

Additional information on 6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester

6-Chloro-5-ethoxypyridine-3-boronic Acid Pinacol Ester

CAS No. 2223029-21-6 is a unique compound known as 6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester. This compound is a derivative of pyridine, a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. The structure of this compound includes a pyridine ring substituted with a chlorine atom at position 6, an ethoxy group at position 5, and a boronic acid pinacol ester group at position 3. These substituents make it highly versatile for various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The synthesis of 6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester typically involves multi-step processes, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of palladium catalysts to facilitate the formation of the boronic acid group, which is critical for its reactivity in subsequent reactions.

In terms of applications, this compound is widely used in the construction of complex organic molecules, particularly in drug discovery and materials engineering. The presence of the boronic acid group allows for precise control over the formation of carbon-carbon bonds, making it an invaluable tool in medicinal chemistry. Recent studies have demonstrated its utility in synthesizing bioactive compounds with potential anti-cancer and anti-inflammatory properties.

The structural features of CAS No. 2223029-21-6 also make it an attractive candidate for use in organic electronics. The pyridine ring provides aromatic stability, while the substituents enhance electronic properties such as conductivity and photoluminescence. Researchers have investigated its potential as a building block for organic light-emitting diodes (OLEDs) and flexible electronics, highlighting its role in advancing next-generation electronic devices.

From a chemical standpoint, the reactivity of 6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester is influenced by the electron-withdrawing effects of the chlorine and ethoxy groups. These groups modulate the electronic environment of the pyridine ring, making it more susceptible to nucleophilic attack or electrophilic substitution depending on the reaction conditions. Recent computational studies have provided deeper insights into its electronic structure, enabling chemists to optimize reaction conditions for improved selectivity and efficiency.

In conclusion, CAS No. 2223029-21-6, or 6-Chloro-5-ethoxypyridine-3-boronic acid pinacol ester, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its impact on various fields is expected to grow significantly.